Cas no 104163-37-3 ((5-Methylthiophen-3-yl)methanamine)

• Product Name: (5-Methylthiophen-3-yl)methanamine
• CAS No: 104163-37-3
• MF: C₆H₉NS
• MW: 127.207360029221
• MDL: MFCD19213738
• CID: 4569293
• PubChem ID: 54013578
• Update Time: 2024-03-01

(5-Methylthiophen-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-methylthiophen-3-yl)methanamine
• 3-Thiophenemethanamine, 5-methyl-
• 5-methyl-3-thiophenemethanamine
• D76884
• (5-Methylthiophen-3-yl)methanamine

• MDL： MFCD19213738
• Inchi： 1S/C6H9NS/c1-5-2-6(3-7)4-8-5/h2,4H,3,7H2,1H3
• InChI Key： KUAWAECOXKVJQP-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C)CN

Computed Properties

• Exact Mass: 127.04557046g/mol
• Monoisotopic Mass: 127.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines